3,6,7-Trichloroquinolin-4(1H)-one

• CAS No.: 1204810-98-9
• Molecular Formula: C9H4Cl3NO
• Molecular Weight: 248.487
• IUPAC Name: 3,6,7-trichloro-1H-quinolin-4-one
• InChI: InChI=1S/C9H4Cl3NO/c10-5-1-4-8(2-6(5)11)13-3-7(12)9(4)14/h1-3H,(H,13,14)
• InChI Key: KOWVXFRBIXPTJR-UHFFFAOYSA-N
• SMILES: C1=C2C(=CC(=C1Cl)Cl)NC=C(C2=O)Cl
• Synonyms: 3,6,7-Trichloro-4-hydroxyquinoline

Description

3,6,7-Trichloroquinolin-4(1H)-one is a halogenated quinolinone derivative characterized by a bicyclic aromatic system with three chlorine substituents at positions 3, 6, and 5. Quinolinones are pharmacologically significant scaffolds due to their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. The trichlorination pattern in this compound likely enhances its electron-withdrawing properties, influencing reactivity and binding affinity in biological systems.

Comparison with Similar Compounds

Structural and Functional Group Variations

Key structural analogs include halogenated, alkylated, and substituted quinolinones or tetrahydroquinolines. Below is a comparative analysis based on substituents, synthesis, and biological activity:

Table 1: Structural Comparison of 3,6,7-Trichloroquinolin-4(1H)-one and Analogs

Compound Name	Substituents	Molecular Formula	CAS Number	Notable Properties/Activities	References
3,6,7-Trichloroquinolin-4(1H)-one	Cl at C3, C6, C7	C₉H₄Cl₃NO	Not provided	Hypothesized enzyme inhibition	N/A
6,7-Dichloro-2,3-dihydroquinolin-4(1H)-one	Cl at C6, C7; dihydroquinoline core	C₉H₅Cl₂NO	36054-26-9	Supplier availability (1 supplier)
3-Butyl-6,7-dichloro-4-hydroxyquinolin-2(1H)-one	Cl at C6, C7; butyl at C3; OH at C4	C₁₃H₁₃Cl₂NO₂	116476-85-8	Structural diversity for SAR studies
7-Chloro-1-cyclopropyl-6-fluoro-2,3-dihydroquinolin-4(1H)-one	Cl at C7, F at C6; cyclopropyl at N1	C₁₂H₁₀ClFNO	Not provided	Research applications in drug discovery
6,7-Diethoxy-4-[4-(trifluoromethyl)phenyl]-3,4-dihydroquinolin-2(1H)-one	Ethoxy at C6, C7; CF₃-phenyl at C4	C₂₀H₁₉F₃NO₃	Not provided	Enhanced lipophilicity from CF₃ group